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Compound of Interest

Compound Name: 3-(Iodomethyl)oxolane

Cat. No.: B1332964 Get Quote

For laboratory professionals engaged in the innovative fields of research and drug

development, the safe and effective handling of chemical reagents is paramount. This guide

provides essential, immediate safety and logistical information for the handling of 3-
(Iodomethyl)oxolane (CAS No. 475060-43-6), a key intermediate in various synthetic

pathways. Our commitment is to empower you with the knowledge to not only utilize this

product effectively but to do so with the highest degree of safety and confidence.

Understanding the Inherent Risks of 3-
(Iodomethyl)oxolane
3-(Iodomethyl)oxolane, an alkyl iodide, presents a specific set of hazards that necessitate

careful handling. The primary risks associated with this compound are skin and eye irritation,

respiratory tract irritation if inhaled, and toxicity if ingested.[1] Alkyl iodides, as a class of

compounds, are reactive and require respect; their ability to act as alkylating agents is valuable

in synthesis but also underscores their potential to react with biological molecules if exposure

occurs.

The Safety Data Sheet (SDS) for 3-(Iodomethyl)oxolane classifies it with the following hazard

statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

A thorough understanding of these hazards is the first step in establishing a safe operational

plan.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment are non-negotiable when

handling 3-(Iodomethyl)oxolane. The following table outlines the minimum required PPE.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Chemical Splash Goggles

Must conform to ANSI Z87.1

standard. Goggles provide a

seal around the eyes to protect

against splashes of 3-

(Iodomethyl)oxolane, which

can cause serious eye

irritation.[1] A face shield

should be worn over goggles

when there is a significant risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

perforation before each use.

Alkyl iodides can be absorbed

through the skin, making

robust hand protection critical.

Body Protection Laboratory Coat

A long-sleeved, flame-resistant

lab coat should be worn and

fully buttoned. This provides a

barrier against accidental spills

and splashes, protecting your

skin and personal clothing.

Respiratory Protection Fume Hood

All handling of 3-

(Iodomethyl)oxolane should be

conducted in a properly

functioning chemical fume

hood to minimize the inhalation

of vapors, which can cause

respiratory irritation.[1][2]

Operational Protocol: From Receipt to Reaction
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A systematic approach to handling 3-(Iodomethyl)oxolane will significantly mitigate risks. The

following workflow is designed to ensure safety at every step.

Pre-Handling

Handling

Post-Handling

Receipt and Inspection

Proper Storage

Inspect for damage

Donning Appropriate PPE

Before use

Fume Hood Preparation

Ensure proper fit

Aliquotting and Use

Verify airflow

Decontamination of Work Area

After use

Waste Disposal

Segregate waste

Doffing and Disposing of PPE

Follow protocols
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Caption: Standard workflow for the safe handling of 3-(Iodomethyl)oxolane.

Step-by-Step Handling Procedure:
Receipt and Inspection: Upon receiving the container of 3-(Iodomethyl)oxolane, visually

inspect it for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3] The storage area should be clearly labeled.

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Prepare your fume hood by removing any unnecessary items and ensuring the

sash is at the appropriate height.

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Handling: Conduct all transfers and manipulations of 3-(Iodomethyl)oxolane within a

certified chemical fume hood. Use appropriate tools (e.g., spatulas, syringes) to avoid direct

contact.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with the chemical.

Waste Disposal: Dispose of all waste, including empty containers and contaminated PPE, as

hazardous waste in accordance with local, state, and federal regulations.

Emergency Procedures: A Plan for the Unexpected
Even with meticulous planning, accidents can occur. A well-defined emergency response plan

is crucial.

Spill Response:
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the area.
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Ventilate: Ensure the area is well-ventilated, utilizing fume hoods to draw vapors away.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Spill Occurs Evacuate Area Assess Spill Size

Small SpillMinor

Large Spill

Major

Contain and Clean Up

Contact EHS

Decontaminate Area

Click to download full resolution via product page

Caption: Decision-making workflow for a 3-(Iodomethyl)oxolane spill.

First Aid Measures:
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Disposal Plan: Responsible Stewardship
Proper disposal of 3-(Iodomethyl)oxolane and associated waste is a critical component of

laboratory safety and environmental responsibility.

Chemical Waste: Unused or waste 3-(Iodomethyl)oxolane must be collected in a

designated, properly labeled, and sealed container for hazardous waste.

Contaminated Materials: All materials that have come into contact with 3-
(Iodomethyl)oxolane, including gloves, absorbent pads, and disposable labware, must be

disposed of as hazardous waste.

Empty Containers: "Empty" containers may still contain residual chemical and should be

treated as hazardous waste. They should be securely capped and placed in the appropriate

hazardous waste stream.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.
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By adhering to these guidelines, you can confidently and safely incorporate 3-
(Iodomethyl)oxolane into your research and development endeavors, fostering a culture of

safety and scientific excellence within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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